Cas no 5441-01-0 (2,2-dimethylpropyl 2-bromopropanoate)

• Product Name: 2,2-dimethylpropyl 2-bromopropanoate
• CAS No: 5441-01-0
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 941111
• PubChem ID: 228009
• Update Time: 2025-04-19

2,2-dimethylpropyl 2-bromopropanoate Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylpropyl 2-bromopropanoate
• 2-bromo-propionic acid neopentyl ester
• 2-Brom-propionsaeure-neopentylester
• AC1L5FWV
• AC1Q2455
• AG-K-84686
• AR-1K6809
• CTK5A0892
• Neopentyl 2-bromopropanoate
• NSC20554
• DTXSID20281152
• NSC-20554
• 2-Bromopropionic acid, 2,2-dimethylpropyl ester
• FSEZYMCROKYKBK-UHFFFAOYSA-N
• 5441-01-0
• Neopentyl 2-bromopropanoate #

• Inchi： 1S/C8H15BrO2/c1-6(9)7(10)11-5-8(2,3)4/h6H,5H2,1-4H3
• InChI Key： FSEZYMCROKYKBK-UHFFFAOYSA-N
• SMILES： BrC(C)C(=O)OCC(C)(C)C

Computed Properties

• Exact Mass: 222.02555
• Monoisotopic Mass: 222.025542
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3

Experimental Properties

• Density: 1.255
• Boiling Point: 187.9°C at 760 mmHg
• Flash Point: 75.2°C
• Refractive Index: 1.458
• PSA: 26.3
• LogP: 2.35910